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Cat. No.: B583378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Phenanthrene-¹³C labeled internal standards. These standards are crucial for accurate

quantification in various analytical applications, particularly in environmental monitoring, food

safety, and toxicological studies. This document details available standards, their suppliers, and

a representative experimental protocol for their use in Gas Chromatography-Mass

Spectrometry (GC-MS) analysis.

Introduction to Isotope Dilution Mass Spectrometry
Phenanthrene, a polycyclic aromatic hydrocarbon (PAH), is a common environmental pollutant

monitored by regulatory bodies worldwide. Accurate and precise quantification of phenanthrene

in complex matrices like soil, water, and biological tissues is essential for risk assessment.

Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for such analyses. This

technique utilizes a known amount of an isotopically labeled version of the analyte (in this case,

Phenanthrene-¹³C) as an internal standard. This standard is added to the sample at the

beginning of the sample preparation process. Because the labeled standard is chemically

identical to the native analyte, it experiences the same losses during extraction, cleanup, and

analysis. By measuring the ratio of the native analyte to the labeled internal standard in the

final extract, the initial concentration of the analyte in the sample can be determined with high

accuracy and precision, correcting for any procedural inconsistencies.
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Commercial Suppliers of Phenanthrene-¹³C
Standards
Several reputable suppliers offer Phenanthrene-¹³C labeled standards. The choice of standard

will depend on the specific analytical requirements, such as the desired level of isotopic

enrichment and the physical form of the standard. Below is a summary of commercially

available standards.

Supplier Product Name CAS Number Isotopic Purity Form

Sigma-Aldrich
Phenanthrene-

9,10-¹³C₂
334973-64-7 99 atom % ¹³C Solid

Cambridge

Isotope

Laboratories, Inc.

Phenanthrene

(¹³C₆, 99%) 100

µg/mL in nonane

1189955-53-0 99% Solution

LGC Standards

Phenanthrene

(¹³C₆, 99%) 100

µg/mL in Nonane

1189955-53-0 99% Solution

Experimental Protocol: Quantification of
Phenanthrene in Soil by GC-MS using a ¹³C-Labeled
Internal Standard
This protocol provides a representative method for the extraction and analysis of phenanthrene

in soil samples using a Phenanthrene-¹³C labeled internal standard. This method is based on

established environmental analysis protocols.[1][2][3]

Sample Preparation and Extraction
Sample Homogenization: Homogenize the soil sample to ensure uniformity.

Spiking with Internal Standard: Weigh approximately 10 g of the homogenized soil sample

into a clean extraction vessel. Accurately add a known amount of the Phenanthrene-¹³C

internal standard solution.
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Extraction: Add an appropriate extraction solvent, such as a mixture of hexane and acetone

(1:1, v/v), to the soil sample.[1] Perform extraction using a technique such as sonication for

15-30 minutes or mechanical shaking.[1][3]

Centrifugation and Collection: Centrifuge the sample to separate the solvent from the soil

particles. Carefully collect the supernatant (the solvent extract).

Repeat Extraction: Repeat the extraction process on the soil residue two more times,

combining all the solvent extracts.

Extract Cleanup
Sulfur Removal (if necessary): If elemental sulfur is expected to be present in the sample,

add activated copper to the combined extract to remove it.

Concentration: Concentrate the extract to a smaller volume (e.g., 1-2 mL) using a gentle

stream of nitrogen or a rotary evaporator.

Solid-Phase Extraction (SPE) Cleanup: Condition a silica gel or Florisil SPE cartridge with

the extraction solvent. Pass the concentrated extract through the cartridge. Elute the

phenanthrene-containing fraction with an appropriate solvent mixture. This step helps to

remove interfering compounds from the sample matrix.

GC-MS Analysis
Instrument Setup:

Gas Chromatograph (GC):

Injector: Splitless mode, 250-300°C.

Column: A capillary column suitable for PAH analysis, such as a DB-5ms or equivalent

(e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[4]

Oven Temperature Program: An example program could be: initial temperature of 60°C,

hold for 1 minute, ramp to 300°C at 10°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate.
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Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

[1][4] Monitor the molecular ions for both native phenanthrene (m/z 178) and the ¹³C-

labeled internal standard (e.g., m/z 180 for Phenanthrene-¹³C₂ or m/z 184 for

Phenanthrene-¹³C₆).

Calibration: Prepare a series of calibration standards containing known concentrations of

native phenanthrene and a constant concentration of the Phenanthrene-¹³C internal

standard. Analyze these standards to generate a calibration curve by plotting the ratio of the

peak area of the native phenanthrene to the peak area of the internal standard against the

concentration of the native phenanthrene.

Sample Analysis: Inject the prepared sample extract into the GC-MS system.

Quantification: Identify the peaks for native phenanthrene and the Phenanthrene-¹³C internal

standard based on their retention times and characteristic mass fragments. Calculate the

ratio of their peak areas. Use the calibration curve to determine the concentration of native

phenanthrene in the extract. Finally, calculate the concentration of phenanthrene in the

original soil sample, taking into account the initial sample weight and the volume of the final

extract.
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Experimental workflow for Phenanthrene analysis.
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Principle of Isotope Dilution Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b583378#commercial-suppliers-of-phenanthrene-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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